Unexpected, photochemically induced activation of the tetrabutylammonium cation by hexachloroplatinate(iv)†

Chemical Communications Pub Date: 2018-11-02 DOI: 10.1039/C8CC06423G

Abstract

A dinuclear, butadiene-bridged complex, trans222-1,3-butadiene-bis(trichloroplatinate(II)) (1) was unexpectedly obtained on photolysis of acetone solutions of (NBu4)2[PtCl6].

Graphical abstract: Unexpected, photochemically induced activation of the tetrabutylammonium cation by hexachloroplatinate(iv)
Unexpected, photochemically induced activation of the tetrabutylammonium cation by hexachloroplatinate(iv)†
Recommended Literature